Cas no 102831-36-7 (Benzenehexanol, 4-methoxy-)

• Product Name: Benzenehexanol, 4-methoxy-
• CAS No: 102831-36-7
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 1136542
• PubChem ID: 14739742
• Update Time: 2025-04-20

Benzenehexanol, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenehexanol, 4-methoxy-
• 6-(4-methoxyphenyl)hexan-1-ol
• DTXSID40563467
• SCHEMBL8413383
• 102831-36-7

• Inchi： 1S/C13H20O2/c1-15-13-9-7-12(8-10-13)6-4-2-3-5-11-14/h7-10,14H,2-6,11H2,1H3
• InChI Key： YGMHHBMWTJUUIM-UHFFFAOYSA-N
• SMILES： OCCCCCCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 313.20431
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 41.49